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Abstract

Chlorobis(pentafluorophenyl)borane, denoted as B(CeFs)2Cl, is a potent Lewis acid
characterized by the electron-deficient nature of its boron center, which is significantly amplified
by two strongly electron-withdrawing pentafluorophenyl groups.[1] This high Lewis acidity
makes it a valuable reagent and catalyst in a variety of chemical transformations, including
olefin polymerization and hydrosilylation. This guide provides a comprehensive overview of a
reliable tin-mediated synthetic route, detailed purification protocols, and characteristic analytical
data for B(CeFs)2Cl.

Synthesis Pathway: Tin-Mediated Aryl Transfer

The most established and effective route for the synthesis of
chlorobis(pentafluorophenyl)borane involves a transmetallation reaction utilizing an
organotin reagent.[1] This pathway leverages the transfer of pentafluorophenyl groups from
dimethylbis(pentafluorophenyl)tin (Me2Sn(CsFs)2) to boron trichloride (BCIs). The reaction
proceeds cleanly with a 1:1 molar ratio of the reactants, driven by the formation of the
thermodynamically stable dimethyltin dichloride (Me2SnClz) byproduct.[1][2] This method is
favored for its high yield and straightforward purification process.

Experimental Protocol
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The following protocol is adapted from established literature procedures.[1] All operations

should be conducted under an inert atmosphere (e.g., nitrogen or argon) using standard

Schlenk techniques, as the product is extremely sensitive to air and moisture.[1]

Materials and Equipment:

500 mL Schlenk tube with a side-arm and stirrer bead
Syringes and cannulas for inert atmosphere liquid transfer
Low-temperature bath (e.g., acetone/dry ice)

Oil bath

Vacuum pump and filtration apparatus (Schlenk filter)
Dimethylbis(pentafluorophenyl)tin (Me2Sn(CeFs)2)

Boron trichloride (BClI3), 1.0 M solution in heptane
Anhydrous heptane

Anhydrous hexane

Procedure:

Reactant Preparation: In a thoroughly dried 500 mL Schlenk tube, dissolve
dimethylbis(pentafluorophenyl)tin (40.98 g, 84.9 mmol) in 30 mL of dry heptane.

Reaction Setup: Cool the solution to -70 °C using a low-temperature bath.

Addition of BCls: Slowly add a 1.0 M solution of BCls in heptane (85 mL, 85 mmol) to the
cooled tin solution via syringe.

Reaction: Tightly seal the Schlenk tube. Allow the reaction mixture to warm slowly to room
temperature and then stir for 2.5 hours. During this period, the formation of a precipitate
(dimethyltin dichloride) will be observed.[1]
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» Solvent Removal: Remove all volatile components (heptane and any excess BClsz) from the

reaction mixture under reduced pressure. This will yield the crude product as an off-white

solid.

Synthesis Data

Parameter

Value

Reference

Starting Material 1

Dimethylbis(pentafluorophenyl)

tin

[1]

Amount of Starting Material 1

40.98 g (84.9 mmol)

[1]

Starting Material 2

Boron Trichloride (1.0 M

solution in heptane)

[1]

Amount of Starting Material 2

85 mL (85 mmol)

[1]

Solvent

Heptane

[1]

Reaction Temperature

-70 °C to Room Temperature

[1]

Reaction Time 2.5 hours [1]
Theoretical Yield ~32.3¢g

Actual Yield 26.42 g [1]
Percent Yield 82% [1]

Purification: Recrystallization

Purification of the crude chlorobis(pentafluorophenyl)borane is critical to remove the primary
byproduct, dimethyltin dichloride. This is effectively achieved by recrystallization from a non-
polar solvent like hexane, leveraging the differential solubility of the product and the byproduct.

Purification Protocol

» Dissolution: Redissolve the crude solid product (approx. 31.3 g) in the minimum required
volume of warm anhydrous hexane.
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« Filtration: Filter the solution while warm through a cannula or a Schlenk filter to remove the
insoluble dimethyltin dichloride.

» Crystallization: Transfer the clear filtrate to a clean Schlenk tube and cool to -30 °C
overnight. This will induce the crystallization of pure B(CsFs)2Cl.[1]

« |solation: While the solution is still cold, carefully remove the supernatant (mother liquor) via
cannula.

e Drying: Dry the resulting crystals under vacuum to yield the pure product. The final product is
a highly air- and moisture-sensitive crystalline solid.[1]

Workflow Diagram

Pure Cl
(Crystalline Solid)

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of B(CeFs)2Cl.
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Physicochemical and Spectroscopic
Characterization

Accurate characterization is essential to confirm the identity and purity of the synthesized
chlorobis(pentafluorophenyl)borane. The following table summarizes key analytical data for
the compound.

Property | Technique Value Reference(s)

Physical Properties

Molecular Formula C12BClIF10 [3]

Molecular Weight 380.38 g/mol [11[3]

Extremely air- and moisture-
Appearance " [1]
sensitive crystals

Melting Point 130-134 °C [4]

CAS Number 2720-03-8 [1]

NMR Spectroscopy

~40.8 ppm (broad signal,
1B NMR (CDCls) characteristic of three- [1][5]

coordinate borane)

Expected signals in three

regions: ortho-F: ~ -127 to

1F NMR (CDCIs) -130 ppm para-F: ~-141 to [6]
-143 ppm meta-F: ~ -159 to
-161 ppm

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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